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Compound of Interest

Compound Name:
4-(4-(tert-Butyl)phenyl)-2-methyl-

1H-indene

Cat. No.: B1353971 Get Quote

The Foundation: Metallocene Catalysis and the
Indenyl Ligand
A metallocene catalyst, in its simplest form, consists of a Group 4 metal (typically Zirconium or

Titanium) sandwiched between two cyclopentadienyl (Cp) or related ring ligands.[4] These

precursors, such as zirconocene dichloride, are inactive until activated by a cocatalyst, most

commonly methylaluminoxane (MAO).[1][3] MAO serves to abstract a ligand (e.g., chloride)

from the metal center, generating a highly electrophilic, catalytically active cationic species that

can coordinate and polymerize olefin monomers.

Diagram: General Activation of a Metallocene
Precursor
The following diagram illustrates the fundamental activation process of a metallocene

dichloride catalyst by the cocatalyst MAO, leading to the formation of the active cationic

species responsible for polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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